Cas no 222637-85-6 (4-Isopropoxyaniline Hydrochloride)

• Product Name: 4-Isopropoxyaniline Hydrochloride
• CAS No: 222637-85-6
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 850887
• Update Time: 2026-04-29

4-Isopropoxyaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxyaniline Hydrochloride
• Benzenamine, 4-(1-methylethoxy)-, hydrochloride (1:1)
• 4-Isopropoxy-phenylamine hydrochloride
• AG-A-76163
• CTK6B0802
• I01-7555
• MolPort-003-986-621
• SureCN4963793
• TL8001856

• Inchi： InChI=1S/C9H13NO.ClH/c1-7(2)11-9-5-3-8(10)4-6-9;/h3-7H,10H2,1-2H3;1H
• InChI Key： YCCQIOBEVPAFOF-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=C(C=C1)N.Cl

Computed Properties

• Exact Mass: 187.07652
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 35.25

4-Isopropoxyaniline Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Isopropoxyaniline Hydrochloride

Introduction to 4-Isopropoxyaniline Hydrochloride (CAS No. 222637-85-6)

4-Isopropoxyaniline Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 222637-85-6, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of aromatic amines, which have been extensively studied for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of the isopropoxy functional group and the hydrochloride salt form imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-Isopropoxyaniline Hydrochloride consists of a benzene ring substituted with an isopropoxy group at the para position relative to an amino group, which is further protonated to form the hydrochloride salt. This structural configuration contributes to its reactivity and solubility characteristics, making it a versatile building block in synthetic chemistry. The compound’s ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, underscores its importance in industrial and academic research.

In recent years, 4-Isopropoxyaniline Hydrochloride has garnered attention due to its potential applications in the development of novel pharmaceutical agents. The isopropoxy group can serve as a protective moiety or a reactive site for further functionalization, depending on the synthetic strategy employed. Researchers have explored its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-Isopropoxyaniline Hydrochloride is its role as a precursor in the synthesis of biologically active molecules. The amino group’s ability to form hydrogen bonds and participate in coordination chemistry makes it an attractive feature for drug design. Additionally, the hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in pharmaceutical formulations and biological assays. These properties have led to its incorporation into various research projects aimed at identifying new therapeutic candidates.

The latest advancements in synthetic methodologies have further highlighted the importance of 4-Isopropoxyaniline Hydrochloride. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to efficiently incorporate this compound into more complex structures. These methods have not only improved the yield and purity of target molecules but also opened up new avenues for exploring their pharmacological potential. For example, researchers have utilized these techniques to develop novel analogs of existing drugs with enhanced efficacy and reduced side effects.

The pharmacological profile of compounds derived from 4-Isopropoxyaniline Hydrochloride has been a focus of numerous studies. The isopropoxy group can influence metabolic stability and bioavailability, making it a critical factor in drug design. Preclinical studies have demonstrated that certain derivatives exhibit promising activities against various disease targets. These findings have encouraged further investigation into the structure-activity relationships (SAR) governing the biological effects of these compounds. Understanding these relationships is essential for optimizing drug candidates and improving their therapeutic outcomes.

In addition to its pharmaceutical applications, 4-Isopropoxyaniline Hydrochloride has found utility in other areas of chemical research. Its reactivity with electrophilic reagents makes it a valuable intermediate in the synthesis of dyes, polymers, and specialty chemicals. The ability to modify its structure allows chemists to tailor its properties for specific industrial needs. This versatility has made it a staple in both academic laboratories and industrial research facilities.

The future prospects for 4-Isopropoxyaniline Hydrochloride are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid evaluation of potential derivatives. These tools will help researchers identify novel compounds with improved pharmacological profiles and reduced toxicities.

In conclusion, 4-Isopropoxyaniline Hydrochloride (CAS No. 222637-85-6) is a multifaceted compound with significant implications in pharmaceutical chemistry and organic synthesis. Its unique structural features and reactivity make it a valuable intermediate for developing novel drugs and functional materials. As research continues to evolve, the applications of this compound are likely to expand, contributing to advancements across multiple scientific disciplines.